molecular formula C15H22N4O B7103110 N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide

N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide

Cat. No.: B7103110
M. Wt: 274.36 g/mol
InChI Key: DSMKZZFTPKKKTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-azabicyclo[222]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide is a complex organic compound that features a unique combination of bicyclic and diazirine functional groups

Properties

IUPAC Name

N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N4O/c1-2-3-5-15(17-18-15)6-4-13(20)16-14-7-10-19(11-8-14)12-9-14/h1H,3-12H2,(H,16,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSMKZZFTPKKKTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCCC1(N=N1)CCC(=O)NC23CCN(CC2)CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide typically involves multiple steps, starting from readily available precursors. The key steps may include:

  • Formation of the 1-azabicyclo[2.2.2]octane ring system through a cyclization reaction.
  • Introduction of the diazirine group via a diazotization reaction followed by cyclization.
  • Coupling of the bicyclic and diazirine moieties through an amide bond formation.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide can undergo various chemical reactions, including:

    Oxidation: The compound may be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups.

Common Reagents and Conditions

Common reagents for these reactions may include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions would vary depending on the specific transformation desired.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while substitution could introduce a new functional group such as a halide or alkyl group.

Scientific Research Applications

N-(1-azabicyclo[22

    Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

    Biology: It may serve as a probe for studying biological processes due to its unique structural features.

    Medicine: The compound could be investigated for its potential therapeutic properties, such as acting as a drug candidate or a diagnostic tool.

    Industry: It may find applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism by which N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide exerts its effects would depend on its specific application. In a biological context, the compound might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide might include other bicyclic amides or diazirine-containing molecules. Examples could be:

  • N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-phenyl-3-diazirin-3-yl)propanamide
  • N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-methyl-3-diazirin-3-yl)propanamide

Uniqueness

The uniqueness of N-(1-azabicyclo[222]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.